Cas no 2172121-97-8 (5-(but-2-yn-1-ylsulfanyl)methylfuran-2-carboxylic acid)

• Product Name: 5-(but-2-yn-1-ylsulfanyl)methylfuran-2-carboxylic acid
• CAS No: 2172121-97-8
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 5959866
• PubChem ID: 165747036
• Update Time: 2025-06-08

5-(but-2-yn-1-ylsulfanyl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(but-2-yn-1-ylsulfanyl)methylfuran-2-carboxylic acid
• EN300-1277551
• 2172121-97-8
• 5-[(but-2-yn-1-ylsulfanyl)methyl]furan-2-carboxylic acid

• Inchi： 1S/C10H10O3S/c1-2-3-6-14-7-8-4-5-9(13-8)10(11)12/h4-5H,6-7H2,1H3,(H,11,12)
• InChI Key： ASGIHPBKEDYHBP-UHFFFAOYSA-N
• SMILES： S(CC#CC)CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 210.03506535g/mol
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 5-(but-2-yn-1-ylsulfanyl)methylfuran-2-carboxylic acid

Introduction to 5-(but-2-yn-1-ylsulfanyl)methylfuran-2-carboxylic Acid (CAS No. 2172121-97-8)

5-(but-2-yn-1-ylsulfanyl)methylfuran-2-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2172121-97-8, is a derivative of furan and contains a unique structure that makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The presence of both a butynyl and a sulfanyl group in its molecular framework imparts distinct chemical properties that are being explored for their potential biological activities.

The molecular structure of 5-(but-2-yn-1-ylsulfanyl)methylfuran-2-carboxylic acid consists of a furan ring substituted with a carboxylic acid group at the 2-position and a butynylsulfanyl moiety at the 5-position. This arrangement creates a molecule with both electrophilic and nucleophilic centers, making it highly versatile for chemical modifications and functionalization. The compound's ability to participate in various organic reactions, such as nucleophilic addition and substitution reactions, makes it an attractive scaffold for synthetic chemists.

In recent years, there has been growing interest in the development of heterocyclic compounds for their potential pharmaceutical applications. Furan derivatives, in particular, have shown promise as intermediates in the synthesis of bioactive molecules. The unique combination of functional groups in 5-(but-2-yn-1-ylsulfanyl)methylfuran-2-carboxylic acid positions it as a valuable building block for the construction of more complex pharmacophores. Researchers have been exploring its utility in the synthesis of inhibitors targeting various biological pathways, including those involved in inflammation, cancer, and infectious diseases.

One of the most compelling aspects of this compound is its potential as a precursor for drug discovery. The butynyl group can be further modified to introduce additional functionalities, such as thiols or amines, which are common pharmacophores in many therapeutic agents. Additionally, the furan ring provides a rigid aromatic core that can enhance the binding affinity of drug candidates to their target proteins. These characteristics make 5-(but-2-yn-1-ylsulfanyl)methylfuran-2-carboxylic acid an excellent candidate for library screening and high-throughput virtual screening (HTVS) campaigns aimed at identifying novel drug candidates.

Recent studies have demonstrated the compound's efficacy in inhibiting certain enzymes associated with metabolic disorders. The sulfanyl group, in particular, has been shown to interact with specific residues in enzyme active sites, leading to potent inhibition. This mechanism has been investigated in detail by several research groups, which have reported promising results in preclinical studies. The ability of 5-(but-2-yn-1-ylsulfanyl)methylfuran-2-carboxylic acid to modulate enzyme activity suggests its potential as a lead compound for the development of new treatments for metabolic diseases.

The synthesis of 5-(but-2-yn-1-ylsulfanyl)methylfuran-2-carboxylic acid involves several key steps that highlight its synthetic versatility. The starting materials typically include furan derivatives that undergo bromination followed by Suzuki-Miyaura cross-coupling reactions to introduce the butynylsulfanyl moiety. These reactions are facilitated by palladium catalysts and are highly efficient, making the process suitable for large-scale production. Further functionalization can be achieved through oxidation or reduction reactions, allowing for the introduction of additional pharmacophores.

The compound's stability under various conditions is another important consideration for its practical applications. Studies have shown that 5-(but-2-ylnl-sulfanyl)methylfuran-l-carbonylíc acld retains its structural integrity under moderate temperatures and pH conditions, making it suitable for formulation into pharmaceutical products. Additionally, its solubility profile in common organic solvents enhances its utility in synthetic chemistry applications.

In conclusion, 5-(but-ylnl-sulfanyl)methylfuran-l-carbonylíc acld (CAS No. 2172121-l97-l) is a multifunctional organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features and chemical properties make it an attractive scaffold for synthesizing novel bioactive molecules. Recent advancements in synthetic methodologies and biological evaluations have further highlighted its importance as a lead compound for therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicinal chemistry.